Cas no 255850-29-4 (N,N,N',N'-Tetraethylthiophene-2,5-Dicarboxamide)

• Product Name: N,N,N',N'-Tetraethylthiophene-2,5-Dicarboxamide
• CAS No: 255850-29-4
• MF: C₁₄H₂₂N₂O₂S
• MW: 282.401682376862
• MDL: MFCD21332886
• CID: 852024
• PubChem ID: 15872498
• Update Time: 2025-10-30

N,N,N',N'-Tetraethylthiophene-2,5-Dicarboxamide Chemical and Physical Properties

Names and Identifiers

• N2,N2,N5,N5-Tetraethylthiophene-2,5-dicarboxamide
• N,N,N',N'-Tetraethyl-2,5-thiophenedicarboxamide
• N,N,N',N'-TETRAETHYLTHIOPHENE-2,5-DICARBOXAMIDE
• N,N,N’,N’-Tetraethylthiophene-2,5-dicarboxamide
• 255850-29-4
• N,N,N,N-TETRAETHYLTHIOPHENE-2,5-DICARBOXAMIDE
• N,N,N`,N`-Tetraethylthiophene-2,5-dicarboxamide
• MFCD21332886
• N pound notN pound notN inverted exclamation mark pound notN inverted exclamation mark -Tetraethylthiophene-2 pound not5-dicarboxamide
• N,N,N inverted exclamation mark ,N inverted exclamation mark -Tetraethylthiophene-2,5-dicarboxamide
• AKOS022183222
• 2-N,2-N,5-N,5-N-tetraethylthiophene-2,5-dicarboxamide
• CS-0362459
• SY016198
• N,N,N',N'-Tetraethylthiophene-2,5-Dicarboxamide

• MDL： MFCD21332886
• Inchi： 1S/C14H22N2O2S/c1-5-15(6-2)13(17)11-9-10-12(19-11)14(18)16(7-3)8-4/h9-10H,5-8H2,1-4H3
• InChI Key： OIFVMBSLDKKLIY-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C(N(CC)CC)=O)C(N(CC)CC)=O

Computed Properties

• Exact Mass: 282.14019912g/mol
• Monoisotopic Mass: 282.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.9Ų

Additional information on N,N,N',N'-Tetraethylthiophene-2,5-Dicarboxamide

N,N,N',N'-Tetraethylthiophene-2,5-Dicarboxamide (CAS No. 255850-29-4): An Overview

N,N,N',N'-Tetraethylthiophene-2,5-dicarboxamide (CAS No. 255850-29-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. This compound, also known as TETD, is characterized by its thiophene core and four ethyl substituents on the dicarboxamide groups. The molecular structure of TETD offers a balance of rigidity and flexibility, making it a valuable candidate for various advanced materials and pharmaceutical applications.

The chemical formula of N,N,N',N'-Tetraethylthiophene-2,5-dicarboxamide is C₁₆H₂₄N₂O₂S, and it has a molecular weight of approximately 304.43 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of thiophene with appropriate carboxylic acid derivatives and subsequent amidation reactions. The synthesis route is well-documented in the literature and can be optimized to achieve high yields and purity levels.

One of the key areas of research involving TETD is its potential use in organic electronics. The thiophene moiety is known for its conjugated π-electron system, which can facilitate charge transport in organic semiconductors. Recent studies have shown that TETD can be incorporated into polymer blends to enhance the performance of organic photovoltaic (OPV) devices. For instance, a study published in the Journal of Materials Chemistry A demonstrated that blending TETD with a donor polymer significantly improved the power conversion efficiency (PCE) of OPV devices due to enhanced charge separation and reduced recombination rates.

In addition to its applications in organic electronics, N,N,N',N'-Tetraethylthiophene-2,5-dicarboxamide has also been explored for its biological activities. Preliminary studies have indicated that TETD exhibits moderate antioxidant properties, which could be beneficial in protecting cells from oxidative stress. A research team from the University of California, Los Angeles (UCLA) reported that TETD effectively scavenged reactive oxygen species (ROS) in vitro, suggesting its potential as a therapeutic agent for oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The physical properties of TETD, including its solubility and thermal stability, are crucial for its practical applications. The compound is generally soluble in common organic solvents such as dichloromethane, chloroform, and dimethylformamide (DMF). Its thermal stability has been evaluated using techniques like differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA), revealing that it can withstand temperatures up to 300°C without significant decomposition. These properties make TETD suitable for high-temperature processing conditions in various industrial settings.

The environmental impact of N,N,N',N'-Tetraethylthiophene-2,5-dicarboxamide is another important consideration. While there is limited data on its environmental fate and toxicity, preliminary assessments suggest that it does not pose significant risks to aquatic or terrestrial ecosystems when used responsibly. However, ongoing research is necessary to fully understand the long-term environmental effects of this compound.

In conclusion, N,N,N',N'-Tetraethylthiophene-2,5-dicarboxamide (CAS No. 255850-29-4) is a versatile compound with promising applications in organic electronics and pharmaceuticals. Its unique chemical structure and favorable physical properties make it an attractive candidate for further research and development. As new studies continue to uncover its potential benefits and applications, TETD is likely to play an increasingly important role in advancing technology and improving human health.